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Compound of Interest

Compound Name: N-hydroxytetrachlorophthalimide

Cat. No.: B1584763

For researchers and scientists handling N-hydroxytetrachlorophthalimide, ensuring its
proper disposal is a critical component of laboratory safety and environmental responsibility.
Adherence to strict disposal protocols minimizes risks to personnel and the environment. This
guide provides essential, step-by-step information for the safe handling and disposal of this
compound.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle N-
hydroxytetrachlorophthalimide with appropriate personal protective equipment (PPE). This
includes chemical safety goggles, gloves, and a lab coat. All handling of the solid compound
and its solutions should be conducted in a well-ventilated chemical fume hood to avoid
inhalation of dust or vapors.

Quantitative Data for N-hydroxytetrachlorophthalimide

The following table summarizes key safety and physical data for N-
hydroxytetrachlorophthalimide.
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Property Value Citation
CAS Number 85342-65-0 [1]
Molecular Formula CsHCIsNOs3 [2]

Appearance

White to light yellow powder to
crystal

[1]

Hazard Classifications

Acute Toxicity 3 (Oral)

[2]

Signal Word

Danger

[2]

Hazard Statements

H301 (Toxic if swallowed)

[2]

Storage Class Code

6.1C - Combustible, acute
toxic Cat. 3 / toxic compounds
or compounds which cause

chronic effects

[2]

Step-by-Step Disposal Protocol

The proper disposal of N-hydroxytetrachlorophthalimide, as with any hazardous chemical,

must be carried out in a manner that ensures the safety of laboratory personnel and

compliance with institutional and regulatory standards.

Experimental Workflow for Disposal
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Caption: Workflow for the safe disposal of N-hydroxytetrachlorophthalimide.
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Detailed Methodology

» Waste Segregation and Collection:

o Solid Waste: Collect all solid N-hydroxytetrachlorophthalimide waste, including residues
and contaminated materials (e.g., weighing paper, gloves), in a clearly labeled, dedicated
hazardous waste container. The container should be made of a compatible material and
have a secure lid.

o Contaminated Solutions: Any solutions containing N-hydroxytetrachlorophthalimide
should be collected in a separate, labeled liquid hazardous waste container. Do not mix
with other incompatible waste streams.

o Decontamination of Empty Containers:
o Thoroughly empty any containers that held N-hydroxytetrachlorophthalimide.

o Due to its toxicity, it is recommended to triple rinse the container with a suitable solvent
(e.g., acetone or ethanol).

o The first three rinses must be collected and disposed of as hazardous waste.[3]
e Labeling and Storage:

o Ensure all waste containers are clearly and accurately labeled with "Hazardous Waste,"
the full chemical name "N-hydroxytetrachlorophthalimide,” and the associated hazards
(e.g., "Toxic").

o Keep waste containers securely closed except when adding waste.[3]

o Store the sealed waste containers in a designated, secondary containment area away
from incompatible materials.

» Final Disposal:

o Do not dispose of N-hydroxytetrachlorophthalimide down the drain or in regular trash.

[3]
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o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.

o The waste must be disposed of through an approved waste disposal plant.

By following these procedures, researchers can ensure the safe and compliant disposal of N-
hydroxytetrachlorophthalimide, contributing to a secure laboratory environment. Always
consult your institution's specific safety protocols and local regulations for hazardous waste
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1584763#n-hydroxytetrachlorophthalimide-proper-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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